Cas no 1060281-74-4 (2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide)

• Product Name: 2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide
• CAS No: 1060281-74-4
• MF: C₂₄H₂₄N₂O₂
• MW: 372.459566116333
• CID: 5932558
• PubChem ID: 25861876
• Update Time: 2025-05-24

2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide
• SR-01000920917-1
• 1060281-74-4
• 2-[4-(2-{[1,1'-biphenyl]-4-yl}acetamido)phenyl]-N,N-dimethylacetamide
• 2-(4-(2-([1,1'-biphenyl]-4-yl)acetamido)phenyl)-N,N-dimethylacetamide
• AKOS024497677
• SR-01000920917
• VU0635231-1
• N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-2-(4-phenylphenyl)acetamide
• Z509261034
• F5097-0544

• Inchi： 1S/C24H24N2O2/c1-26(2)24(28)17-19-10-14-22(15-11-19)25-23(27)16-18-8-12-21(13-9-18)20-6-4-3-5-7-20/h3-15H,16-17H2,1-2H3,(H,25,27)
• InChI Key： UWJJZZMZTHIPBM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C2C=CC=CC=2)=CC=1)NC1C=CC(=CC=1)CC(N(C)C)=O

Computed Properties

• Exact Mass: 372.183778013g/mol
• Monoisotopic Mass: 372.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide

2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide: A Comprehensive Overview

2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide, also known by its CAS registry number CAS No. 1060281-74-4, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its biphenyl group, which consists of two benzene rings connected by a single bond, and its acetamide functional groups. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a subject of interest for researchers exploring novel materials and drug candidates.

The structure of this compound is notable for its 1,1'-biphenyl moiety, which is a common feature in many organic compounds due to its stability and versatility. The biphenyl group is connected to an acetamido group via a methylene bridge (-CH₂-) in the 4-position of one benzene ring. This arrangement creates a rigid and planar structure, which can influence the compound's electronic properties and reactivity. Additionally, the N,N-dimethylacetamide group attached to the phenyl ring introduces steric hindrance and enhances the molecule's solubility in organic solvents.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have investigated its role as a precursor in the synthesis of conjugated polymers, which are widely used in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The biphenyl structure is particularly advantageous in these applications due to its ability to facilitate charge transport and improve device efficiency.

In the pharmaceutical industry, this compound has been explored as a building block for drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules while maintaining stability and bioavailability. For example, studies have demonstrated that derivatives of this compound can serve as carriers for hydrophobic drugs, enhancing their solubility and absorption in biological systems.

The synthesis of 2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure, purity, and stability under different conditions. For instance, proton NMR spectra reveal distinct signals corresponding to the aromatic protons and methylene groups, while carbon NMR spectra offer detailed information about the chemical environment of each carbon atom.

In terms of applications beyond materials science and pharmacology, this compound has shown promise in catalysis. Its ability to act as a ligand in transition metal complexes makes it valuable for asymmetric catalysis reactions. Recent research has focused on optimizing its coordination properties to enhance enantioselectivity in key industrial processes.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes crucial. Preliminary studies suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage of its aromatic rings.

In conclusion, 2-4-(2-{1,1'-biphenyl-4-yl}acetamido)phenyl-N,N-dimethylacetamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative solutions in materials science, pharmacology, and catalysis. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological and medical frontiers.